B1576810 Pleurain-N1

Pleurain-N1

Cat. No.: B1576810
Attention: For research use only. Not for human or veterinary use.
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

Pleurain-N1 is a bioactive peptide isolated from the skin of the frog species Rana pleuraden. It belongs to the pleurain family, which comprises 10 members with diverse biological activities, including antioxidant, antimicrobial, and anti-inflammatory properties . Structurally, pleurain peptides are derived from precursors composed of an N-terminal peptide, an acidic spacer, and a C-terminal mature peptide. A distinguishing feature of this compound and other antioxidant members of the family is the presence of proline residues, which are hypothesized to enhance their radical scavenging capabilities . This compound has demonstrated exceptional free radical scavenging activity, particularly against DPPH and ABTS• radicals, making it a subject of interest in oxidative stress research .

Properties

bioactivity

Gram+ & Gram-, Fungi,

sequence

GFFDRIKALTKNVTLELLNTITCKLPVTPP

Origin of Product

United States

Comparison with Similar Compounds

The pleurain family and related amphibian skin peptides exhibit overlapping yet distinct functional profiles. Below is a detailed comparison of Pleurain-N1 with its analogs, focusing on antioxidant potency, anti-inflammatory activity, and structural features.

Antioxidant Activity
Compound DPPH Radical Scavenging (80 µg/mL) ABTS• Radical Scavenging (80 µg/mL) Reduction Capacity (Fe³⁺→Fe²⁺) Key Structural Features
This compound ~85% ~80% Moderate Proline-rich, conserved precursor
Pleurain-R1 ~85% ~60% Moderate Proline-rich, conserved precursor
Pleurain-P1 ~60% ~85% Moderate Proline-rich, conserved precursor
Antioxidin-RP1 ~85% (5 sec); ~100% (4 min) ~85% High Proline-rich, unique C-terminal

Key Findings :

  • This compound and Pleurain-R1 exhibit comparable DPPH scavenging (~85%), but this compound outperforms Pleurain-R1 in ABTS• scavenging (~80% vs. ~60%) .
  • Antioxidin-RP1 demonstrates the fastest and most potent radical neutralization, clearing 85% of DPPH within 5 seconds and achieving near-complete scavenging in 4 minutes .
  • All peptides share proline-rich sequences, suggesting a conserved mechanism for electron donation to neutralize radicals .
Anti-Inflammatory Activity
Compound IL-2 Inhibition (LPS-induced) MCP-1 Inhibition (LPS-induced)
This compound Moderate Moderate
Pleurain-D4 Low Low
Antioxidin-RP1 High High

Key Findings :

  • This compound shows moderate suppression of pro-inflammatory cytokines (IL-2 and MCP-1), while Antioxidin-RP1 exhibits the strongest anti-inflammatory effects .
  • The anti-inflammatory activity correlates with antioxidant potency, suggesting redox regulation as a shared mechanism .
Structural and Functional Insights
  • Conserved Precursors : All pleurains, including this compound, derive from precursors structurally homologous to ranid amphibian skin peptides, highlighting evolutionary conservation .
  • Proline Residues : Proline’s cyclic structure enhances radical stabilization, explaining the high antioxidant activity across the family .
  • Divergent C-Termini : Variations in the C-terminal region (e.g., in Antioxidin-RP1) may account for differences in kinetics and potency .

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.